Cas no 62350-85-0 (2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)-)

62350-85-0 structure
Product name:2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)-
2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)-
- 3-hydroxy-1-(4-nitrophenyl)prop-2-en-1-one
- DTXSID80652905
- 62350-85-0
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- Inchi: InChI=1S/C9H7NO4/c11-6-5-9(12)7-1-3-8(4-2-7)10(13)14/h1-6,11H
- InChI Key: JWDKBUNMWIHCLT-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C(=O)C=CO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.03751
- Monoisotopic Mass: 193.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 83.1Ų
- XLogP3: 2
Experimental Properties
- PSA: 80.44
2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)- Related Literature
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2. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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4. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Damir A. Popov,John M. Luna,Nicholas M. Orchanian,Ralf Haiges,Courtney A. Downes,Smaranda C. Marinescu Dalton Trans., 2018,47, 17450-17460
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
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